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Compound of Interest

Compound Name: 4-Bromobenzenesulfinic chloride

Cat. No.: B8711989 Get Quote

Executive Summary
4-Bromobenzenesulfonyl chloride (4-BBSC) is a high-value electrophile extensively used in

medicinal chemistry for the synthesis of sulfonamides, a pharmacophore present in numerous

antibiotics, diuretics, and anti-inflammatory drugs.[1] While indispensable for diversifying

chemical libraries, its utility is matched by its hazardous nature.

This guide moves beyond standard Safety Data Sheet (SDS) boilerplate to provide a

mechanistic understanding of the compound's risks. By treating safety as an engineered

variable—rooted in the compound's reactivity profile—we establish a self-validating protocol for

storage, handling, and emergency response.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
Effective risk mitigation begins with quantifying the physical boundaries of the agent. 4-BBSC is

a solid at room temperature but possesses a low melting point, making it prone to "caking" and

sublimation, which increases inhalation risks during weighing.
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Property Value Operational Implication

CAS Number 98-58-8
Unique identifier for inventory

tracking.

Molecular Formula C₆H₄BrClO₂S
Halogenated aromatic sulfonyl

chloride.[2][3]

Appearance
White to beige crystalline

powder

Discoloration indicates

hydrolysis (formation of

sulfonic acid).

Melting Point 73–77 °C

Store refrigerated to prevent

caking; avoid heat near

storage.

Boiling Point ~153 °C (at 15 mmHg)

High boiling point; vacuum

distillation required for

purification.

Solubility Soluble in CHCl₃, THF, DMSO

Use compatible solvents for

transfers; avoid aqueous

solvents until quench.

Reactivity Moisture Sensitive
Rapidly hydrolyzes to release

HCl gas and sulfonic acid.

Hazard Identification & Mechanistic Toxicology
The Core Hazard: Electrophilic Aggression
The sulfonyl chloride moiety (-SO₂Cl) is a potent electrophile.[4] In a biological context, it does

not merely "irritate"; it actively alkylates (sulfonylates) nucleophilic residues on proteins (e.g.,

lysine amines, cysteine thiols) and DNA.

Corrosivity (GHS Category 1B): Upon contact with moisture in mucous membranes (eyes,

lungs), 4-BBSC hydrolyzes exothermically.

Reaction Product: Generates Hydrochloric Acid (HCl) and 4-Bromobenzenesulfonic acid.

The HCl causes immediate chemical burns, while the sulfonic acid induces deep tissue
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damage and protein denaturation.

GHS Classification Breakdown
H314: Causes severe skin burns and eye damage.[5][6][7][8][9][10]

H290: May be corrosive to metals (due to HCl generation).

H317: May cause an allergic skin reaction (sensitizer).

Strategic Safety Engineering: Hierarchy of Controls
Safety is not just PPE; it is a layered defense system. The following diagram illustrates the

decision logic for handling 4-BBSC based on scale and operation.

Handling 4-Bromobenzenesulfonyl Chloride

Assess Scale of Operation

< 1 Gram (Analytical) > 1 Gram (Preparative)

Engineering Control:
Standard Fume Hood

(Face Velocity > 100 fpm)

Low Humidity Environment

Engineering Control:
Inert Atmosphere Glovebox

or Schlenk Line

High Humidity Environment

PPE Level 1:
Nitrile Gloves (Double),

Lab Coat, Safety Glasses

PPE Level 2:
Silver Shield/Laminate Gloves,

Face Shield + Goggles,
Acid-Resistant Apron

Figure 1: Risk-Based Hierarchy of Controls for 4-BBSC Handling

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/shop/products/4-bromobenzenesulfonyl-chloride-98-thermo-scientific/AAA1590914
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15909&PLANT=d__ALF
https://www.fishersci.co.uk/store/msds?partNumber=10533311&countryCode=GB&language=en
https://www.sigmaaldrich.com/SG/en/sds/sial/12620?userType=undefined
https://www.tcichemicals.com/IN/en/p/B0550
https://www.echemi.com/products/pid_Rock35617-4-bromobenzenesulfonylchloride.html
https://www.benchchem.com/product/b8711989?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8711989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection Rationale
Gloves: Standard latex is permeable to sulfonated organics.

Recommendation:Double-gloving with Nitrile (outer) and Laminate/Silver Shield (inner) is

required for preparative scales (>1g) or prolonged handling.

Respiratory: If weighing outside a hood (strictly prohibited), a P100 respirator with acid gas

cartridges is mandatory. However, engineering controls (hoods) are the primary defense.

Operational Protocols: Handling & Quenching[13]
[14][15][16]
Storage & Stability

Environment: Store under an inert atmosphere (Argon or Nitrogen).

Temperature: Refrigerator (2–8 °C).

Container: Tightly sealed glass with Teflon-lined caps. Inspect caps for corrosion (HCl

degradation) monthly.

Reaction Setup (The "Dry" Protocol)
Glassware: Flame-dried or oven-dried glassware is non-negotiable. Moisture initiates the

formation of sulfonic acid, which can poison acid-sensitive catalytic cycles.

Addition: Add 4-BBSC as a solution (dissolved in dry DCM or THF) rather than a solid to the

reaction mixture. This prevents localized "hotspots" of concentration and allows for controlled

addition rates.

The Quenching Protocol (Self-Validating)
The most dangerous phase is the "work-up," where unreacted sulfonyl chloride meets water.

The hydrolysis is exothermic and generates gas (HCl).

The Mechanism of Quenching:

Step-by-Step Quench:
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Cooling: Cool the reaction mixture to 0 °C.

Reagent: Use Saturated Aqueous Sodium Bicarbonate (NaHCO₃) or 1M NaOH.

Why Base? It neutralizes the HCl immediately, preventing acid fumes from escaping the

vessel.

Why Bicarbonate? It provides a visual indicator (bubbling CO₂) of active quenching.

Validation: Monitor the pH of the aqueous layer. It must remain basic (pH > 8). If it turns

acidic, the quench is incomplete, and HCl is regenerating.

Reaction Mixture
(Excess 4-BBSC)

Add Water/Ice
(Slow Addition)

Hydrolysis:
Generates HCl + Heat

Add Base (NaHCO3)
Neutralize HCl

Immediate Check pH
(Self-Validation)If pH < 7

Organic/Aqueous
Separation

If pH > 8

Figure 2: Hydrolysis Pathway and Quenching Logic Flow

Click to download full resolution via product page

Emergency Response Architecture
Spill Management

Small Spill (< 5g):

Evacuate the immediate area.[11][12]

Cover spill with dry lime, sand, or soda ash (sodium carbonate). Do not use water, as this

will generate HCl gas clouds.

Sweep up carefully (avoid dust) and place in a hazardous waste container.

Large Spill: Evacuate lab. Call EHS/Fire Department.

First Aid[18][19]
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Eye Contact: Immediate irrigation is critical.[11][12] Flush for at least 15 minutes, lifting

eyelids.[11] Time to irrigation correlates directly with corneal preservation.

Skin Contact: Brush off dry powder before rinsing. Water activates the acid; rinsing a pile of

powder on skin intensifies the burn. Once powder is removed, rinse with copious water.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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